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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and use of stock
solutions of NOC 18 (also known as DETA NONOate), a widely used nitric oxide (NO) donor.
Adherence to this protocol is crucial for ensuring the stability, potency, and reproducibility of
experimental results.

Introduction

NOC 18, with the chemical name 2,2'-(Hydroxynitrosohydrazino)bis-ethanamine, is a member
of the diazeniumdiolate (NONOate) class of compounds.[1] These compounds are invaluable in
biomedical research as they spontaneously release nitric oxide (NO) under physiological
conditions without the need for enzymatic activation.[2] The release of NO is pH-dependent;
NOC 18 is relatively stable in alkaline solutions (pH =10.0) but begins to release NO as the pH
decreases to physiological levels (~7.4).[3] With a long half-life of approximately 20 hours at
37°C in pH 7.4 buffer, NOC 18 is suitable for experiments requiring a slow, sustained release of
NO.[3][4]

Physicochemical and Stability Data

Proper handling and storage are dictated by the chemical properties of NOC 18. The following
tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of NOC 18
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Property Value Reference
CAS Number 146724-94-9 [1]
Molecular Formula C4H13Ns02 [1][2]
Molecular Weight 163.18 g/mol [11[2]
White to off-white crystalline
Appearance ] [2][3][5]
solid
Purity >90% (HPLC) [2]
| UV/Vis Maximum (Amax) | 252 nm |[3] |
Table 2: Solubility of NOC 18
Solvent Solubility Reference
Water Soluble (>20 mg/mL) [4][5]
PBS (pH 7.4) 100 mg/mL [4]

| 10 mM NaOH | Soluble |[4] |

Table 3: Stability and Half-Life of NOC 18
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Condition Stability / Half-Life (t'%) Reference

Stable for 22 years at
) -80°C; Store desiccated,
Solid (Long-term storage) . [11[3]
protected from light and

moisture.

Relatively stable; can be
stored for up to 24 hours at

Stock Solution in 10 mM NaOH  0°C or -20°C. Use within one [2][3]
day is recommended as

degradation occurs.

o Unstable; reconstitute just prior
Solution in PBS (pH 7.4)
to use.

Half-life in PBS (pH 7.4) at

~20 hours 3[4
s7ec [3]14]

| Half-life in PBS (pH 7.4) at 22-25°C | ~56 hours |[3] |

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of NOC 18, which is a
common concentration for laboratory use.

3.1. Materials and Equipment

e NOC 18 (solid)

e Sodium hydroxide (NaOH) pellets or solution
o Ultrapure, sterile water

o Sterile microcentrifuge tubes

e Analytical balance

o Calibrated pipettes and sterile tips
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o Vortex mixer

* Ice bucket

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
3.2. Safety Precautions

e NOC 18 should be considered hazardous.[3][6] Always consult the Safety Data Sheet (SDS)
before use.

o Handle the solid powder and solutions in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE at all times. Avoid ingestion, inhalation, and contact with skin or eyes.

[3][6]

3.3. Preparation of 10 mM NaOH Solvent

To prepare 100 mL of 10 mM NaOH, weigh 0.04 g of NaOH pellets.

Add the pellets to approximately 90 mL of ultrapure water and stir until fully dissolved.

Adjust the final volume to 100 mL with ultrapure water.

Filter-sterilize the solution if it will be used for cell culture applications.

Chill the 10 mM NaOH solution on ice before use.

3.4. Preparation of 10 mM NOC 18 Stock Solution

» Equilibration: Before opening, allow the vial of solid NOC 18 to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture, as the
compound is hygroscopic.[3]

e Weighing: In a chemical fume hood, carefully weigh the desired amount of NOC 18. To
prepare 1 mL of a 10 mM stock solution, you will need 1.63 mg of NOC 18.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
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o 0.001 L x 0.01 mol/L x 163.18 g/mol = 0.00163 g = 1.63 mg

» Dissolution: Add the weighed NOC 18 solid to a sterile microcentrifuge tube. Add the
corresponding volume of pre-chilled, sterile 10 mM NaOH.

e Mixing: Vortex the solution gently until the solid is completely dissolved. Keep the solution on
ice.

» Aliquoting and Storage:

o Immediately aliquot the stock solution into small, single-use volumes in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for up to 24 hours. For best results and minimal degradation,
use the stock solution on the same day it is prepared.[2]

o Note: Do not store NOC 18 in aqueous buffers like PBS or water, as it is highly unstable.

3.5. Preparation of Working Solution for Experiments

The release of NO is initiated when the alkaline stock solution is diluted into a neutral pH buffer.

o Determine the final working concentration needed for your experiment. Typical working
concentrations in cell culture range from 1 uM to 100 puM.[7]

» Just before starting the experiment, add the required volume of the 10 mM NOC 18 stock
solution to your experimental buffer (e.g., cell culture medium, PBS) to achieve the desired
final concentration.

o Example: To make 10 mL of a 50 uM working solution, add 5 pL of the 10 mM stock
solution to 10 mL of the buffer. (C1V1 = C2V2).

o Ensure the experimental buffer has sufficient buffering capacity to maintain a stable
physiological pH (e.g., 7.4), as the addition of the alkaline stock can slightly increase the pH.
[2] The volume of the stock solution should not exceed 1/50th of the final solution volume to
minimize pH shifts.[2]
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Workflow and Signaling Diagrams

The following diagrams illustrate the preparation workflow and the mechanism of NO release.
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Dissolve NOC 18 Spontaneous NO Release
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Single-Use Tubes
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(Use within 24h)

Click to download full resolution via product page

Caption: Workflow for preparing NOC 18 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of a Stock Solution of
NOC 18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8811787#how-to-prepare-a-stock-solution-of-noc-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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